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These application notes provide a detailed guide for interfacing the Toshiba TD-6301AP/AN
static display driver with a generic microcontroller. The TD-6301 is designed to drive 3.5-digit
displays (up to a maximum reading of 1999) and is controlled via a simple serial interface.[1][2]
This document outlines the communication protocol, data structure, and provides a sample
experimental protocol for implementation.

TD-6301 Functional Overview

The TD-6301 is a static driver that latches 16-bit serial data from a master controller to display
frequency information.[1] Its key features include:

Static Display Driving: Reduces noise and simplifies system design.[1][2]

o 3-Wire Serial Interface: Consists of Data, Clock 1 (CK1), and Clock 2 (CK2) lines for
communication.[1]

e 16-Bit Data Format: Comprises 11 bits for frequency data and 5 bits for band selection.[1]

» Direct Display Driving: Integrated output drivers can handle LED, FL (Fluorescent Lamp),
and LCD displays without external transistors.[1][2]
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Hardware Interface

A minimal connection between a microcontroller and the TD-6301 requires three signal lines.
The following table summarizes the essential connections:

Microcontroller

TD-6301 Pin Pin Name Description .
Connection
) ) Any GPIO Pin
2 Data Serial data input.
(Output)
CK1 Timing signal for data Any GPIO Pin
read-in. (Output)
CK2 Timing signal for data Any GPIO Pin
read-in. (Output)
Output state switching ~ Any GPIO Pin
1 L/D

signal input. (Output)

Note: Pin numbers for CK1 and CK2 are not explicitly defined in the provided search results
and should be verified from the full device datasheet.

A simplified hardware interface diagram is presented below:

Microcontroller TD-6301
GPIO Pin 1 (Data) Pin 2 (Data)
GPIO Pin 2 (CK1) | | Serial Data & Control .| CKI1 Pin
GPIO Pin 3 (CK2) CK2 Pin
GPIO Pin 4 (L/D) Pin 1 (L/D)

Click to download full resolution via product page

Microcontroller to TD-6301 Connection Diagram

Communication Protocol

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b10826828?utm_src=pdf-body
https://www.benchchem.com/product/b10826828?utm_src=pdf-body-img
https://www.benchchem.com/product/b10826828?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10826828?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

The TD-6301 utilizes a synchronous serial communication protocol. Data is sent in a 16-bit
packet. The transfer of this data is orchestrated by two clock signals, CK1 and CK2.

Data and Clock Timing

The datasheet specifies a timing relationship between the data and the two clock signals. A
typical serial data transfer would involve setting the data line and then pulsing the clock to
signal that the data is valid. The specific timing diagrams from the datasheet should be
consulted for precise implementation, but a general workflow is as follows:

« Initiate communication by bringing a start signal or chip select line to the appropriate state (if
applicable).

o For each of the 16 bits of data: a. Set the Data line to the desired logic level (High or Low). b.
Pulse the CK1 and CK2 clocks according to the timing diagram to latch the data bit.

» Terminate the communication sequence.

The logical flow for sending a 16-bit data packet to the TD-6301 can be visualized as follows:
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Initialize GPIO Pins
(Data, CK1, CK2 as Outputs)

i

Prepare 16-bit Data Packet
(11 bits Frequency + 5 bits Band)

For each of the 16 bits

Set Data Line to Current Bit Value

Pulse CK1 and CK2
to Latch Data Bit

All 16 bits sent?

No (Error/Exit)

End Transmission Sequence

Click to download full resolution via product page

Data Transmission Workflow
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Data Structure

The 16-bit data word sent to the TD-6301 is partitioned into two main sections: 11 bits for
frequency data and 5 bits for band data.[1]

Bit(s) Description
DO - D10 11-bit Frequency Data (Binary Encoded)
D11 - D15 5-bit Receiving Band Data

The frequency data is a binary representation of the desired display value. The band data
selects the operational mode, which can correspond to different radio bands such as FM, AM,
and LW.[1]

Experimental Protocol: Sending Data to the TD-6301

This protocol outlines the steps for a microcontroller to send a frequency value to be displayed
by the TD-6301.

Objective: To display a specific frequency on a display connected to the TD-6301.

Materials:

A microcontroller with at least four available GPIO pins.

A TD-6301 display driver IC.

A compatible 3.5-digit display.

Power supply for the microcontroller and TD-6301 (5V nominal).[2]

Connecting wires.
Procedure:

e Hardware Setup:
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o Connect the microcontroller's GPIO pins to the Data, CK1, CK2, and L/D pins of the TD-
6301 as detailed in Section 2.

o Connect the TD-6301's output pins to the corresponding segments of the 3.5-digit display.

o Power both the microcontroller and the TD-6301.

» Software Implementation (Microcontroller Firmware):

o I|nitialization:

» Configure the four GPIO pins connected to the TD-6301 as digital outputs.

= Set the initial state of the Data, CK1, and CK2 lines to LOW.

o Data Formatting:

» Define the 11-bit binary frequency data corresponding to the desired display value.

= Define the 5-bit band data.

= Combine these into a single 16-bit data word.

o Data Transmission Function:

» Create a function that accepts the 16-bit data word as an argument.

» Inside the function, iterate from the most significant bit (MSB) to the least significant bit
(LSB) of the data word.

= |n each iteration:

» Set the Data pin to the logic level of the current bit.

» Generate a clock pulse on CK1 and CK2 according to the datasheet's timing
specifications (e.g., set HIGH, delay, set LOW).

o Main Loop:
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= In the main program loop, call the data transmission function with the formatted 16-bit
data word to update the display.

The signaling pathway for this protocol can be visualized as follows:
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Microcontroller Logic

Define Frequency & Band Data

:

Format 16-bit Packet

;

Initiate Serial Transfer

i

Send Bit-by-Bit via GPIO

Data, CK1, CK2

TD-6301
y

Receive Serial Data

;

Latch 16-bit Data

:

Drive Display Segments

Segment Outputs
\/

3.5-Digit Display
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Signaling Pathway for Display Update
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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